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Compound of Interest

Compound Name: n-Nonadecane-d40

Cat. No.: B1645123

An In-depth Technical Guide to n-Nonadecane-
d40

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and technical information
for n-Nonadecane-d40 (Perdeuterated n-nonadecane), a crucial isotopically labeled
compound in advanced research and analysis.

Section 1: Safety Data Sheet (SDS) Summary

This section summarizes the key safety information for n-Nonadecane-d40. It is imperative to
consult the full Safety Data Sheet from your supplier before handling this compound.

Identification and Hazards

While comprehensive toxicological properties have not been fully investigated, n-Nonadecane-
d40 is not classified as a hazardous substance.[1][2] However, standard laboratory precautions
should always be observed. It is intended for research and development use only.[1]
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Identifier

Value

Chemical Name

n-Nonadecane-d40

Synonyms

Nonadecane-d40, Perdeuterated nonadecane

CAS Number

39756-36-0[1][3][4]

Molecular Formula

C19Da4o or CD3(CD2)17CDs[1][5]

GHS Classification

Not classified as hazardous[2]

First Aid Measures

Standard first aid protocols should be followed in case of exposure.[1]

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[1]

Skin Contact

Wash the affected area with soap and plenty of
water.[1]

Eye Contact

Flush eyes with water as a precautionary

measure.[1]

Ingestion

Do not induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an

unconscious person.[1]

Firefighting and Accidental Release
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Measure

Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Firefighting PPE

Wear a self-contained breathing apparatus if

necessary.[1]

Accidental Release

Avoid dust formation. Sweep up the spilled
material and place it in a suitable, closed
container for disposal. Prevent the product from

entering drains.[1]

Section 2: Physical and Chemical Properties

The physical and chemical data for n-Nonadecane-d40 are crucial for its proper use in

experimental setups. Data for its non-deuterated counterpart, n-Nonadecane, is often used as

a reference.

Property Value

Molecular Weight 308.77 g/mol [1][3][5]
Appearance White solid/wax[6]
Melting Point 28-32 °C (Iit.)[6][7]
Boiling Point ~330 °C (lit.)[7][8][9]

Vapor Density

9.27 (vs. ain)[1]

Chemical Purity

>98%[5]

Section 3: Handling, Storage, and Experimental

Protocols

Proper handling and storage are vital to maintain the isotopic purity and stability of n-

Nonadecane-d40. As a deuterated internal standard, its integrity is paramount for accurate

quantitative analysis.
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Handling and Personal Protection

Engineering Controls: Use in a well-ventilated area. Provide appropriate exhaust ventilation
where dust may form.[1]

Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected
before use and disposed of properly after.[1]

o Eye Protection: Use safety glasses or goggles.

o Respiratory Protection: Not typically required under normal conditions. If dust is
generated, a NIOSH-approved N95 or P1 dust mask may be used.[1]

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash
hands before breaks and at the end of the workday.[1]

Storage Conditions

To prevent degradation and maintain isotopic purity, adhere to the following storage guidelines:

Temperature: Store in a cool, dry, and well-ventilated place.[1] Long-term storage at -20°C is
often recommended, though some suppliers state room temperature is acceptable.[5][10]

Atmosphere: Store under an inert gas like argon or nitrogen to prevent oxidation and
moisture absorption.[1][10] The compound is noted to be hygroscopic.[1]

Container: Keep the container tightly closed.[1] For solutions, amber vials can protect
against photodegradation.[10]

Incompatibilities: Avoid strong oxidizing agents.[6][11]

Experimental Protocol: Use as an Internal Standard in
GC-MS Analysis

n-Nonadecane-d40 is primarily used as an internal standard (1S) for the quantification of

analytes, such as its non-deuterated analog, in complex matrices. The workflow ensures
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analytical precision and accuracy by correcting for variations during sample preparation and
analysis.

Objective: To accurately quantify the concentration of a target analyte (e.g., n-Nonadecane) in
a sample matrix.

Methodology:
e Preparation of Stock Solutions:

o Allow the container of neat n-Nonadecane-d40 to equilibrate to room temperature before
opening to prevent condensation.[10]

o Accurately weigh a precise amount of the standard.

o Dissolve it in a high-purity aprotic solvent (e.g., hexane, chloroform) using a Class A
volumetric flask to create a concentrated stock solution.[10][11]

o Preparation of Working Standard and Calibration Curve:

o Create a series of calibration standards by spiking known amounts of the target analyte
into blank matrix samples.

o Add a fixed, known concentration of the n-Nonadecane-d40 internal standard solution to
each calibration standard and to the unknown samples.

e Sample Preparation (Extraction):

o The specific extraction method (e.g., liquid-liquid extraction, solid-phase extraction) will
depend on the sample matrix.

o The crucial step is the addition of the n-Nonadecane-d40 internal standard to the
unknown sample before the extraction process begins. This ensures that any loss of
analyte during preparation is mirrored by a proportional loss of the internal standard.

e GC-MS Analysis:

o Inject the prepared samples and calibration standards into the GC-MS system.
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o The gas chromatograph separates the analyte and the internal standard based on their
retention times.

o The mass spectrometer detects and quantifies the ions specific to the analyte and the
deuterated internal standard.

o Data Analysis:

o For each injection, calculate the ratio of the peak area of the analyte to the peak area of
the n-Nonadecane-d40 internal standard.

o Construct a calibration curve by plotting this response ratio against the known
concentration of the analyte in the calibration standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their
response ratios from the calibration curve.

Section 4: Visualized Workflow

The following diagram illustrates the general workflow for using n-Nonadecane-d40 as an
internal standard in a quantitative analytical experiment.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Quantitative Analysis Using a Deuterated Internal Standard
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Caption: Experimental workflow using n-Nonadecane-d40 as an internal standard.

Section 5: Stability and Reactivity

Chemical Stability: The compound is stable under recommended storage conditions.[1]

Reactivity: It is generally unreactive but may be incompatible with strong oxidizing agents
like nitric acid.[6]

Hazardous Decomposition: When heated sufficiently or ignited, it can produce carbon oxides
(CO, CO2).[1][6]

Hazardous Reactions: No hazardous polymerization or reactions are expected under normal
processing.[12]

Section 6: Toxicological and Ecological Information
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o Toxicology: The chemical, physical, and toxicological properties have not been thoroughly
investigated.[1] No acute toxicity information is available, and it is not listed as a carcinogen
by IARC, NTP, ACGIH, or OSHA.[1][12]

o Ecotoxicity: It is not expected to be persistent, bioaccumulative, or toxic (PBT).[1] Howeuver,
the product should not be allowed to enter drains or the natural environment without proper
precautions.[1][2]

o Disposal: Surplus and non-recyclable solutions should be offered to a licensed disposal
company in accordance with local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety data sheet and handling of n-Nonadecane-d40].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1645123#safety-data-sheet-and-handling-of-n-
nonadecane-d40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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